Cas no 128270-60-0 (Bivalirudin)

Bivalirudin is a synthetic anticoagulant drug,It's hirudin20Peptide analogues,to2000Approved to be listed in the United States in.Its injection is white loose substance or amorphous solid.Bivalirudin can specifically bind to thrombin catalytic site and anionic external binding site,Direct inhibition of thrombin activity,Thus inhibiting the reaction catalyzed and induced by thrombin,Its effect is reversible.Bivalirudin is mainly used as an anticoagulant for elective percutaneous coronary intervention in adults(PCI).

Bivalirudin structure

Product Name:Bivalirudin

CAS No:128270-60-0

Molecular Formula:C₉₈H₁₃₈N₂₄O₃₃

Molecular Weight:2180.29

MDL:MFCD08282793

CID:63930

PubChem ID:16129704

Bivalirudin Properties

Names and Identifiers

- Bivalirudin
- Bivalirudin Trifluoroacetate
- Angiomax
- BG-8967
- bivalirudina
- DPHE-PRO-ARG-PRO-GLY-GLY-GLY-GLY-ASN-GLY-ASP-PHE-GLU-GLU-LLE-PRO-GLU-GLU-TYR-LEU
- Hirulog
- Hirulog-1
- BG 8967
- Hirulog 1
- BITTERMELONP.E
- Bivalirudin, TFA
- Human Bivalirudin
- Bivalirudin Acetate
- Bivalirudin Trifluoacetate
- BG 8967, Hirulog, Hirulog I
- Hirulog trifluoroacetate salt
- Bivalirudin trifluoroacetate salt
- Bivalirudin trifluoroacetate (H-DL-Phe-DL-Pro-DL-Arg-DL-Pro-Gly-Gly-Gly-Gly-DL-Asn-Gly-DL-Asp-DL-Phe-DL-Glu-DL-Glu-xiIle-DL-Pro-DL-Glu-DL-Glu-DL-Tyr-DL-Leu-OH.TFA)
- HS-2004
- GTPL6470
- Phe-Pro-Arg-Pro-(Gly)4-Asn-Gly-Asp-Phe-Glu-Glu-Ile-Pro-Glu-Glu-Tyr-Leu
- Phe-Pro-Arg-Pro-(Gly)4 desulfato-Tyr63'-hirugen
- 128270-60-0
- BIVALIRUDIN IN 0.9% SODIUM CHLORIDE
- CHEBI:59173
- Angiox
- MFCD08692016
- AKOS015994644
- D-Phenylalanyl-L-prolyl-L-arginyl-L-prolylglycylglycylglycylglycyl-L-asparaginylglycyl-L-alpha-aspartyl-L-phenylalanyl-L-alpha-glutamyl-L-alpha-glutamyl-L-isoleucyl-L-prolyl-L-alpha-glutamyl-L-alpha-glutamyl-L-tyrosyl-L-leucine
- DTXCID4078338
- BivalirudinRTU
- AC-8916
- BDBM50248103
- bivalirudine
- Q4919218
- Bivalirudin [USAN:INN:BAN]
- Bivalirudin;0.9% Sodium Chloride
- BG8967
- UNII-TN9BEX005G
- 1191386-55-6
- Bivalirudin TFA
- BIVALIRUDIN (MART.)
- Angiomax RTU
- CHEMBL2103749
- Phe-Pro-Arg-Pro-(Gly)4-desulfohirudin-(53-64)
- bivalirudinum
- NS00078779
- B01AE06
- DB00006
- SCHEMBL25739
- EX-A5843
- TN9BEX005G
- L-Leucine, D-phenylalanyl-L-prolyl-L-arginyl-L-prolylglycylglycylglycylglycyl-L-asparaginylglycyl-L-alpha-aspartyl-L-phenylalanyl-L-alpha-glutamyl-L-alpha-glutamyl-L-isoleucyl-L-prolyl-L-alpha-glutamyl-L-alpha-glutamyl-L-tyrosyl-
- BIVALIRUDIN (USP-RS)
- J-005587
- DTXSID00155847
- BRD-K73504359-001-01-3
- DA-71564
- +Expand
- MDL： MFCD08282793
- InChIKey： OIRCOABEOLEUMC-GEJPAHFPSA-N
- Inchi： 3
- SMILES： O=C(O)C(F)(F)F.[{d-Phe}-PRPGGGGNGDFEEIPEEYL]

Computed Properties

Exact Mass: 2179.989168g/mol
Surface Charge: 0
XLogP3: -7.1
Hydrogen Bond Donor Count: 28
Hydrogen Bond Acceptor Count: 35
Rotatable Bond Count: 67
Monoisotopic Mass: 2178.985813g/mol
Monoisotopic Mass: 2178.985813g/mol
Topological Polar Surface Area: 902Å²
Heavy Atom Count: 155
Complexity: 4950
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 16
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 0.54320
PSA: 901.57000
Refractive Index: 1.675
Boiling Point: 548.6±50.0 °C at 760 mmHg
Melting Point: No data available
Vapor Pressure: 0.0±3.3 mmHg at 25°C
Flash Point: 285.6±30.1 °C
Color/Form: No data avaiable
Density: 1.3±0.1 g/cm3

Bivalirudin Security Information

Safety Instruction： H303+H313+H333
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Powder -80°C 2 years -20°C 1 year In solvent -80°C 6 months -20°C 1 month
Signal Word：Warning

Bivalirudin Customs Data

HS CODE：2942000000
Customs Data：

China Customs Code:
2942000000

Bivalirudin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000YEN-10mg	L-Leucine, D-phenylalanyl-L-prolyl-L-arginyl-L-prolylglycylglycylglycylglycyl-L-asparaginylglycyl-L-α-aspartyl-L-phenylalanyl-L-α-glutamyl-L-α-glutamyl-L-isoleucyl-L-prolyl-L-α-glutamyl-L-α-glutamyl-L-tyrosyl-	128270-60-0	98%	10mg	$232.00
A2B Chem LLC	AA43791-5mg	Bivalirudin	128270-60-0	≥98%	5mg	$56.00	2024-04-20
Apollo Scientific	BITP1474-1mg	Human Bivalirudin	128270-60-0		1mg	￡85.00	2023-04-14
Biosynth	FB29604-10 mg	Bivalirudin	128270-60-0		10mg	$70.00
DC Chemicals	DC29133-100mg	Bivalirudin	128270-60-0	>99%	100mg	$650.0	2023-09-15
eNovation Chemicals LLC	Y1014368-50mg	L-Leucine, D-phenylalanyl-L-prolyl-L-arginyl-L-prolylglycylglycylglycylglycyl-L-asparaginylglycyl-L-aspartyl-L-phenylalanyl-L-glutamyl-L-glutamyl-L-isoleucyl-L-prolyl-L-glutamyl-L-glutamyl-L-tyrosyl-	128270-60-0	99%	50mg	$335	2022-09-08
Key Organics Ltd	HS-2004-1MG	Bivalirudin	128270-60-0	>97%	1mg	£55.00	2023-09-08
MedChemExpress	HY-P1929-5mg	Bivalirudin	128270-60-0	99.65%	5mg	￥550
TargetMol Chemicals	T5519-10 mg	Bivalirudin	128270-60-0	100.00%	10mg	￥ 380	2023-07-11
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C0996569347-10mg	Bivalirudin	128270-60-0	99%	10mg	¥ 399.1	2024-07-19